Cas no 1708079-39-3 (3-Cyclopentyloxy-benzofuran-2-carboxylic acid)

• Product Name: 3-Cyclopentyloxy-benzofuran-2-carboxylic acid
• CAS No: 1708079-39-3
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 5210725
• Update Time: 2025-06-12

3-Cyclopentyloxy-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentyloxy-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 3-(cyclopentyloxy)-

• Inchi： 1S/C14H14O4/c15-14(16)13-12(17-9-5-1-2-6-9)10-7-3-4-8-11(10)18-13/h3-4,7-9H,1-2,5-6H2,(H,15,16)
• InChI Key： JVANKYBRLWUBOP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(OC2CCCC2)=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-Cyclopentyloxy-benzofuran-2-carboxylic acid

Introduction to 3-Cyclopentyloxy-benzofuran-2-carboxylic acid (CAS No. 1708079-39-3) and Its Emerging Applications in Chemical Biology

3-Cyclopentyloxy-benzofuran-2-carboxylic acid, identified by its CAS number 1708079-39-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzofuran core substituted with a cyclopentyloxy group and a carboxylic acid moiety, exhibits unique chemical properties that make it a valuable scaffold for the development of novel bioactive agents. The benzofuran moiety, known for its aromatic stability and biological relevance, has been widely explored in medicinal chemistry due to its ability to interact with various biological targets. The introduction of the cyclopentyloxy group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability, while the carboxylic acid functionality provides opportunities for further derivatization and conjugation with other pharmacophores.

The synthesis and characterization of 3-Cyclopentyloxy-benzofuran-2-carboxylic acid have been optimized to ensure high purity and yield, making it a reliable starting material for subsequent chemical modifications. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct the benzofuran core with high efficiency. These methodologies align with contemporary trends in sustainable chemistry, emphasizing atom economy and minimal waste generation.

In recent years, 3-Cyclopentyloxy-benzofuran-2-carboxylic acid has been investigated for its potential applications in drug discovery. Its structural framework resembles several known bioactive compounds, suggesting that it may serve as a lead compound for the development of new therapeutic agents. Preliminary studies have demonstrated its interaction with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further exploration in anti-inflammatory drug design.

One of the most compelling aspects of 3-Cyclopentyloxy-benzofuran-2-carboxylic acid is its versatility as a building block. Researchers have utilized this compound to synthesize derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the cyclopentyloxy group have allowed for fine-tuning of pharmacokinetic properties, while alterations at the carboxylic acid moiety have enabled conjugation with biomolecules such as peptides and antibodies. These strategies highlight the compound's potential in targeted drug delivery systems.

The benzofuran scaffold itself has been extensively studied for its role in modulating biological processes. Studies have shown that benzofuran derivatives can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The presence of the cyclopentyloxy group in 3-Cyclopentyloxy-benzofuran-2-carboxylic acid further enhances these effects by improving solubility and metabolic stability. This combination of structural features makes it an attractive candidate for preclinical testing.

Advances in computational chemistry have also played a crucial role in understanding the mechanism of action of 3-Cyclopentyloxy-benzofuran-2-carboxylic acid. Molecular docking simulations have revealed its potential binding interactions with various protein targets, providing insights into how it may modulate biological pathways. These computational studies complement experimental approaches by predicting optimal derivatives for further testing.

The pharmaceutical industry has taken note of these findings, leading to increased interest in 3-Cyclopentyloxy-benzofuran-2-carboxylic acid as a candidate for clinical development. Several academic groups and biotechnology companies are currently exploring its potential in treating conditions such as neurodegenerative diseases and autoimmune disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it particularly relevant in this context.

Furthermore, the environmental impact of synthesizing 3-Cyclopentyloxy-benzofuran-2-carboxylic acid has been carefully considered. Green chemistry principles have been applied to develop more sustainable synthetic routes, reducing reliance on hazardous reagents and minimizing energy consumption. These efforts align with global initiatives to promote eco-friendly drug development practices.

In conclusion,3-Cyclopentyloxy-benzofuran-2-carboxylic acid (CAS No. 1708079-39-3) represents a significant advancement in chemical biology research. Its unique structural features, combined with its potential bioactivity, make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.